molecular formula C12H16Cl3NO B1496643 4-[(3,4-Dichlorophenoxy)methyl]-piperidine hydrochloride

4-[(3,4-Dichlorophenoxy)methyl]-piperidine hydrochloride

Cat. No.: B1496643
M. Wt: 296.6 g/mol
InChI Key: YRWFJMYODNXXAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride typically involves the reaction of 3,4-dichlorophenol with piperidine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Mechanism of Action

The mechanism of action of 4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

  • 4-[(2,4-Dichlorophenoxy)methyl]piperidine hydrochloride
  • 4-[(3,5-Dichlorophenoxy)methyl]piperidine hydrochloride
  • 4-[(3,4-Difluorophenoxy)methyl]piperidine hydrochloride

Uniqueness

4-[(3,4-Dichlorophenoxy)methyl]piperidine hydrochloride is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. These properties make it particularly useful in certain research applications where other similar compounds may not be as effective .

Properties

Molecular Formula

C12H16Cl3NO

Molecular Weight

296.6 g/mol

IUPAC Name

4-[(3,4-dichlorophenoxy)methyl]piperidine;hydrochloride

InChI

InChI=1S/C12H15Cl2NO.ClH/c13-11-2-1-10(7-12(11)14)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H

InChI Key

YRWFJMYODNXXAC-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1COC2=CC(=C(C=C2)Cl)Cl.Cl

Origin of Product

United States

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